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Compound of Interest

Compound Name: MRS2693 trisodium

Cat. No.: B13838666

An In-depth Technical Guide to the Chemical and Pharmacological Properties of MRS2693
Trisodium

Introduction

MRS2693 trisodium salt is a potent and highly selective agonist for the P2Y6 receptor, a G
protein-coupled receptor activated by uridine diphosphate (UDP).[1][2][3] Its specificity makes it
an invaluable pharmacological tool for researchers investigating the diverse physiological and
pathophysiological roles of the P2Y6 receptor. These roles include involvement in inflammatory
processes, neuro-immune responses, and cytoprotection.[4][5][6] This guide provides a
comprehensive overview of the chemical properties, pharmacological activity, and key
experimental applications of MRS2693 trisodium for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

MRS2693 trisodium is the trisodium salt form of 5-lodouridine-5'-O-diphosphate.[1][2] Its
fundamental chemical and physical characteristics are crucial for its proper handling, storage,
and use in experimental settings.

Table 1: Chemical Identity and Properties of MRS2693 Trisodium
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Property

Value

Product Name

MRS2693 trisodium salt[1][7]

Synonyms

5-lodo-UDP trisodium salt; 5-lodouridine-5'-O-
diphosphate trisodium salt[1][2]

Chemical Name

trisodium;[[(2R,3S,4R,5R)-3,4-dihydroxy-5-(5-
iodo-2,4-dioxopyrimidin-1-yl)oxolan-2-

yllmethoxy-oxidophosphoryl] phosphate[2]

Molecular Formula

CoH10lN2NazO12P2[1][7][8]

Molecular Weight 596.00 g/mol [1][7][9]

CAS Number 1448858-83-0[1][2][7]

PubChem CID 90488768[1][2]

Appearance White to off-white powder[2]

Purity >95% (HPLC)[1][8]

Solubility S-oluble in water.[1][2][8] -Often supplied pre-
dissolved at a concentration of 10 mM.[2][8]

Storage Store at -20°C.[1][7][8]

Stability and Storage Recommendations: For long-term stability, MRS2693 trisodium solid

should be stored at -20°C and can be kept for up to 6 months.[8] Once dissolved, it is

recommended that stock solutions are prepared, stored in aliquots in tightly sealed vials at

-20°C or below, and used within one month.[8] For optimal results, solutions should be

prepared and used on the same day.[2][8] If solubility issues arise, gentle warming to 37°C or

sonication can facilitate dissolution.[2]

Pharmacological Profile

MRS2693 is characterized by its high affinity and selectivity for the human P2Y6 receptor.

Table 2: Pharmacological Activity of MRS2693 Trisodium
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Parameter Value

Molecular Target P2Y6 Receptor[1][7]

Receptor Type Gq protein-coupled receptor[5][6]
Activity Selective Agonist[1][2]

0.015 pM (15 nM) at the human P2Y6

Potency (ECso) receptor[1][2][4][10]

Displays no significant activity at other P2Y

Selectivit
Y receptor subtypes[1][2][8]

Mechanism of Action and Signaling Pathways

As a P2Y6 receptor agonist, MRS2693 initiates a cascade of intracellular events. The P2Y6
receptor is canonically coupled to the Gq alpha subunit of heterotrimeric G proteins.[5][6]

Activation of the P2Y®6 receptor by MRS2693 leads to the stimulation of Phospholipase C
(PLC).[6] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary
messengers: inositol 1,4,5-trisphosphate (IPs) and diacylglycerol (DAG).[6] IPs diffuses through
the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of
stored intracellular calcium (Ca2*).[6][11] This increase in cytosolic Ca2* is a hallmark of P2Y6

receptor activation and mediates many of its downstream effects.[5][6]
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Caption: P2Y6 receptor activation via the Gg/PLC/IP3 signaling cascade.

Beyond the primary calcium signaling pathway, P2Y6 receptor activation by MRS2693 has
been shown to modulate other critical cellular pathways. Notably, it can lead to the activation of
the ERK1/2 pathway and, in certain contexts, reduce the activation of NF-kB, contributing to its
observed cytoprotective effects.[3][4][12]
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1. Seed P2Y6-expressing cells 1. Culture primary microglia
in a 96-well plate or cell line on coverslips

2. Load cells with a 2. Stimulate cells with
calcium-sensitive fluorescent dye

MRS2693 or vehicle control

3. Wash cells to remove 3. Add fluorescent beads
extracellular dye or particles to the media
4. Measure baseline 4. Incubate to allow
fluorescence for phagocytosis

5. Add serial dilutions 5. Wash cells to remove
of MRS2693 non-internalized particles

6. Measure fluorescence change 6. Fix and stain cells
over time (optional)

7. Analyze data to 7. Quantify phagocytosis via
determine ECso microscopy or flow cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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